1-(Cyclopropylmethoxy)propan-2-amine
Overview
Description
1-(Cyclopropylmethoxy)propan-2-amine is a chemical compound with the molecular formula C7H15NO. It has a molecular weight of 129.2 . It is in liquid form .
Synthesis Analysis
The synthesis of compounds similar to this compound, such as disubstituted 1-phenylpropan-2-amine derivatives, can be achieved using transaminases (TAs). TAs offer an environmentally and economically attractive method for the direct synthesis of these pharmaceutically relevant compounds starting from prochiral ketones .Molecular Structure Analysis
The IUPAC name for this compound is 1-(cyclopropylmethoxy)-2-propanamine . The InChI code for this compound is 1S/C7H15NO/c1-6(8)4-9-5-7-2-3-7/h6-7H,2-5,8H2,1H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 129.2 . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis and Properties
1-(Cyclopropylmethoxy)propan-2-amine is studied for its synthesis and properties in various contexts. For instance, Jafarov et al. (2019) explored the synthesis of aminomethoxy derivatives of 1-phenoxy-3-(propylsulfanyl)propane, which could be relevant to the compound of interest due to similar structural features. These derivatives displayed promising antimicrobial properties, suggesting potential applications in medical contexts (Jafarov et al., 2019).
Enzymatic Synthesis
Research by Mourelle-Insua et al. (2016) on the stereoselective synthesis of 1-[2-bromo(het)aryloxy]propan-2-amines using enzymes indicates the potential of biocatalysis in producing derivatives of this compound. These methods can lead to high selectivity and efficiency in producing enantiomerically enriched compounds, which are valuable in pharmaceutical synthesis (Mourelle-Insua et al., 2016).
Corrosion Inhibition
The study of tertiary amines for their inhibitive performance on carbon steel corrosion, as examined by Gao et al. (2007), presents another application. Tertiary amines similar to this compound may act as anodic inhibitors, suggesting potential use in materials science and engineering (Gao et al., 2007).
Optical Active Intermediates
Fan et al. (2008) demonstrated the synthesis of optical active intermediates like (R)-1-(4-Methoxyphenyl)propan-2-amine, suggesting the relevance of this compound in creating intermediates for drugs such as (R,R)-formoterol (Fan et al., 2008).
Hexadentate Ligands
The use of similar compounds in forming hexadentate ligands for metal ions, as explored by Liu et al. (1993), can be extrapolated to this compound. Such ligands have potential applications in coordination chemistry and catalysis (Liu et al., 1993).
Safety and Hazards
The compound has a GHS05 pictogram, indicating that it is corrosive . The hazard statements include H314, indicating that it causes severe skin burns and eye damage . Precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and P501 .
properties
IUPAC Name |
1-(cyclopropylmethoxy)propan-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-6(8)4-9-5-7-2-3-7/h6-7H,2-5,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNXWTKFVVBBDMH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COCC1CC1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
883528-57-2 |
Source
|
| Record name | 1-(cyclopropylmethoxy)propan-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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